Cas no 2229611-97-4 (5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine
• CAS No: 2229611-97-4
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5926483
• PubChem ID: 165784052
• Update Time: 2025-07-21

5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine
• 2229611-97-4
• EN300-1729315

• Inchi： 1S/C8H8N4O/c1-2-12-5-6(4-10-12)7-3-8(9)11-13-7/h2-5H,1H2,(H2,9,11)
• InChI Key： XGSUWJMTDCUZMD-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine

Introduction to 5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine (CAS No. 2229611-97-4)

5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This heterocyclic derivative combines the functionalities of pyrazole and oxazole moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The compound’s unique chemical properties stem from its dual aromatic system, which facilitates interactions with various biological targets, thereby opening avenues for therapeutic applications.

The CAS No. 2229611-97-4 of this compound provides a unique identifier that ensures consistency and accuracy in scientific literature and databases. This numerical code is essential for researchers to locate and reference the molecule efficiently, streamlining collaborative efforts in academic and industrial settings. The compound’s synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of 5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine, highlighting the sophistication of modern chemical techniques.

Recent studies have highlighted the potential of 5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-amine as a scaffold for developing novel therapeutic agents. Its structural features suggest interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, the compound’s ability to modulate biological processes has prompted investigations into its role in anticancer therapy. Preclinical studies have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines by disrupting key signaling cascades.

The pyrazole and oxazole rings in 5-(1-ethenyl-1H-pyrazol-4-yl)-1,2-oxazol-3-am ine contribute to its pharmacological profile by providing multiple sites for functionalization. Researchers have explored derivatives of this compound with altered substituents to enhance bioavailability and target specificity. The presence of an ethenyl group at the 1-position of the pyrazole ring introduces additional reactivity, enabling further derivatization through oxidation or reduction processes. These modifications have led to a series of analogs with improved pharmacokinetic properties.

In the context of drug development, 5-(1H-pyrazol -4 -yl)-1 ,2 - ox az ol -3 -ami ne (CAS No. 22296 11 -97 -4) exemplifies the importance of structural diversity in medicinal chemistry. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly assess the binding affinity of this compound to various biological targets. Such approaches have accelerated the identification of lead compounds that exhibit promising therapeutic effects. The integration of machine learning algorithms has further enhanced the efficiency of virtual screening, allowing researchers to predict potential drug candidates with greater accuracy.

The synthesis and characterization of 5-(ethenyl-pyrazol -4 - yl)-ox az ol -3-am ine have been accompanied by rigorous analytical techniques to ensure structural integrity. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm molecular structure and purity. These methods provide detailed insights into the compound’s conformational dynamics and intermolecular interactions, which are critical for understanding its biological activity.

Current research trends indicate that 5-(ethenyl-pyrazol -4 - yl)-ox az ol -3-am ine may play a pivotal role in addressing emerging health challenges. For instance, its ability to modulate immune responses has garnered interest in its potential use as an immunomodulatory agent. By targeting specific pathways involved in immune regulation, this compound could offer new therapeutic strategies for autoimmune disorders and infections. Furthermore, its structural motifs suggest applications in anti-viral therapies, where it may interfere with viral replication by inhibiting key enzymes or receptors.

The future prospects of 5-(ethenyl-pyrazol -4 - yl)-ox az ol -3-am ine are vast, with ongoing studies exploring its potential in multiple therapeutic areas. Innovations in synthetic chemistry continue to expand the library of derivatives available for testing, while advancements in biopharmaceutical technology enhance our ability to evaluate their efficacy safely and effectively. As our understanding of disease mechanisms evolves, compounds like 5-(ethenyl-pyrazol -4 - yl)-ox az ol -3-am ine are poised to become integral components of next-generation therapeutics.